Cas no 39712-64-6 (4-(3-methyl-2-thienyl)-4-oxo-butanoic acid)

• Product Name: 4-(3-methyl-2-thienyl)-4-oxo-butanoic acid
• CAS No: 39712-64-6
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD09801793
• CID: 1510639
• PubChem ID: 24727176
• Update Time: 2025-04-24

4-(3-methyl-2-thienyl)-4-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-2-thienyl)-4-oxo-butanoic acid
• LogP
• 4-(3-Methyl-2-thienyl)-4-oxobutyric acid
• 4-(3-methylthiophen-2-yl)-4-oxobutanoic acid
• SCHEMBL6915936
• 39712-64-6
• MFCD09801793
• 4-(3-METHYL-2-THIENYL)-4-OXOBUTYRICACID
• AKOS010867920
• DTXSID90645489

• MDL： MFCD09801793
• Inchi： 1S/C9H10O3S/c1-6-4-5-13-9(6)7(10)2-3-8(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： LARYRVRPSBOGGZ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 198.0351
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on 4-(3-methyl-2-thienyl)-4-oxo-butanoic acid

Comprehensive Guide to 4-(3-methyl-2-thienyl)-4-oxo-butanoic acid (CAS No. 39712-64-6): Properties, Applications, and Market Insights

4-(3-methyl-2-thienyl)-4-oxo-butanoic acid (CAS No. 39712-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene ring structure and carboxylic acid functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H10O3S, reflects a balance of reactivity and stability, making it valuable for diverse applications.

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From a synthetic perspective, 4-(3-methyl-2-thienyl)-4-oxo-butanoic acid is synthesized via Friedel-Crafts acylation of 3-methylthiophene, followed by oxidation. Its melting point (∼120–125°C) and solubility in polar solvents like ethanol or DMSO are critical for laboratory handling. These properties are often queried as "39712-64-6 solubility" or "thermal stability of thienyl keto acids," reflecting practical user concerns.

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In summary, 4-(3-methyl-2-thienyl)-4-oxo-butanoic acid exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability to evolving scientific needs ensures sustained interest, mirrored in frequent searches for "thienyl keto acid derivatives" and "CAS 39712-64-6 price trends." This guide aims to equip researchers and industry professionals with actionable insights into this multifaceted compound.